2-(2-(1H-pyrazol-1-yl)acetyl)-8-chloro-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one

• IUPAC Name: 13-chloro-5-(2-pyrazol-1-ylacetyl)-1,5,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),9,11,13-tetraen-2-one
• InChI: InChI=1S/C16H14ClN5O2/c17-11-2-3-14-19-13-4-7-20(9-12(13)16(24)22(14)8-11)15(23)10-21-6-1-5-18-21/h1-3,5-6,8H,4,7,9-10H2
• InChI Key: MRZDLXZEJBXUPC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1N=C3C=CC(=CN3C2=O)Cl)C(=O)CN4C=CC=N4
• Molecular Formula: C16H14ClN5O2
• Molecular Weight: 343.77 g/mol

Description

2-(2-(1H-pyrazol-1-yl)acetyl)-8-chloro-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one is a useful research compound. Its molecular formula is C16H14ClN5O2 and its molecular weight is 343.77. The purity is usually 95%.
BenchChem offers high-quality 2-(2-(1H-pyrazol-1-yl)acetyl)-8-chloro-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-(1H-pyrazol-1-yl)acetyl)-8-chloro-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antidiabetic Activity

The synthesis and biological evaluation of this compound revealed promising antidiabetic properties. Specifically, it inhibits α-glucosidase, an enzyme involved in carbohydrate metabolism. . These findings suggest its potential as an antidiabetic agent.

Anticancer Potential

The compound also demonstrates potent anticancer activity against specific cell lines. Notably:

• .

Antioxidant Properties

In addition to its antidiabetic and anticancer potential, this compound exhibits robust antioxidant activity. . Antioxidants play a crucial role in protecting cells from oxidative damage and may have implications for various health conditions.

Antileishmanial and Antimalarial Activities

While not directly studied for this compound, pyrazole-bearing derivatives are known for their antileishmanial and antimalarial effects. These diseases—leishmaniasis and malaria—pose significant global health challenges. .

Antibacterial and Antifungal Properties

. Investigating its effects against specific pathogens could be worthwhile.

Inhibition of Protein Targets

Molecular docking studies revealed that compound 13 interacts favorably with Lm-PTR1, a protein associated with leishmaniasis. . Further exploration of protein targets could unveil additional applications.